4-Iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-ylamine

• CAS No.: 910808-13-8
• Molecular Formula: C10H15IN4
• Molecular Weight: 318.16 g/mol
• IUPAC Name: 4-iodo-6-(4-methylpiperazin-1-yl)pyridin-3-amine
• InChI: InChI=1S/C10H15IN4/c1-14-2-4-15(5-3-14)10-6-8(11)9(12)7-13-10/h6-7H,2-5,12H2,1H3
• InChI Key: YLIRSRYWNHPZRS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C(C(=C2)I)N

Description

4-Iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C10H15IN4 and its molecular weight is 318.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.20 g (5.47 mmol) N-[4-iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-2,2-dimethyl-propionamide (synthesis described in DE10008042) in 50 ml 3 N hydrochloric acid was stirred for 18 h at 100° C. After cooling to 0° C. the reaction mixture was washed twice with ether (50 ml). The aqueous phase was treated with 50 ml dichloromethane and basified with a 1 M solution of sodium carbonate. The organic phase was separated and the aqueous phase was extracted four times with 50 ml dichloromethane. The combined organic layers were dried over sodium sulfate and concentrated in vacuo to give 1.60 g (92%) of the title compound as an off-white solid.